Cas no 118131-57-0 (barium hexafluoroacetylacetonate)
118131-57-0 structure
Product Name:barium hexafluoroacetylacetonate
CAS No:118131-57-0
MF:C10H2BaF12O4
MW:551.428321361542
MDL:MFCD00075633
CID:91476
PubChem ID:5702800
Update Time:2025-04-18
barium hexafluoroacetylacetonate Chemical and Physical Properties
Names and Identifiers
-
- barium hexafluoroacetylacetonate
- Barium hexafluoropentanedionate
- BARIUM 1,1,1,5,5,5-HEXAFLUORO-2,4-PENTANEDIONATE
- Barium hexafluoro-2,4-pentanedionate
- Barium hexafluoroacetylacetonate,Ba(CF3COCHCOCF3)2
- barium bis[(2Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate]
- Bariumhexafluoroacetylacetonate99%
- Barium hexafluoroacetylacetonate 99%
- BariuM hexafluoroacetylacetonate, Ba(CF3COCHCOCF3)2
- 118131-57-0
- 2,4-Pentanedione, 1,1,1,5,5,5-hexafluoro-, ion(1-), barium
- Barium bis[(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate]
- A803886
- AKOS025294141
- barium(2+); 1,1,1,5,5,5-hexafluoro-4-oxo-pent-2-en-2-olate
-
- MDL: MFCD00075633
- Inchi: 1S/2C5H2F6O2.Ba/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/q;;+2/p-2/b2*2-1-;
- InChI Key: WUXISMDFUAVWSS-PAMPIZDHSA-L
- SMILES: [Ba+2].FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F.FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F
Computed Properties
- Exact Mass: 551.88100
- Monoisotopic Mass: 344.893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 210
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1A^2
Experimental Properties
- Color/Form: Odorless white powder
- Density: g/cm3
- Melting Point: 250 °C (dec.)(lit.)
- Boiling Point: 220
- Flash Point: 22.8°C
- PSA: 52.60000
- LogP: 4.08980
- Solubility: Not determined
barium hexafluoroacetylacetonate Security Information
- Hazard Statement: Irritant
- Hazardous Material transportation number:UN1564
- WGK Germany:1
- Hazard Category Code: 20/22
- Safety Instruction: S28
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- TSCA:No
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/22
- Packing Group:III
- Hazard Level:6.1
barium hexafluoroacetylacetonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601443-1g |
barium hexafluoroacetylacetonate |
118131-57-0 | 98% | 1g |
¥240.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601443-5g |
barium hexafluoroacetylacetonate |
118131-57-0 | 98% | 5g |
¥960.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 56-5000-5g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | 5g |
997CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 56-5000-1g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | 1g |
498CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 56-5000-25g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | 25g |
3961CNY | 2021-05-08 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 14503-1g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | 1g |
¥308.00 | 2023-03-16 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 14503-5g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | 5g |
¥1256.00 | 2023-03-16 | ||
| Cooke Chemical | F317423-1g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | Null | 1g |
RMB 436.80 | 2023-09-07 | |
| Cooke Chemical | F317423-5g |
Barium hexafluoro-2,4-pentanedionate |
118131-57-0 | Null | 5g |
RMB 1788.00 | 2023-09-07 | |
| Ambeed | A445009-1g |
Bariumhexafluoroacetylacetonate |
118131-57-0 | 98% | 1g |
$74.0 | 2025-02-20 |
barium hexafluoroacetylacetonate Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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